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Compound of Interest

Compound Name: 6-Acetylnimbandiol

Cat. No.: B14902278

A comprehensive review of scientific literature reveals no direct evidence for the discovery or
isolation of 6-Acetylnimbandiol from neem oil (Azadirachta indica). While the neem tree is a
rich source of complex limonoids, with numerous compounds identified and characterized, 6-
Acetylnimbandiol does not appear to be among the cataloged constituents based on currently
available data.

Researchers, scientists, and drug development professionals interested in the chemical
composition of neem oil will find a wealth of information on a variety of bioactive molecules.
However, those specifically seeking data on 6-Acetylnimbandiol will find the trail runs cold.
This technical guide addresses the current state of knowledge regarding this specific
compound in relation to neem oil and highlights the established chemistry of related
compounds.

A Landscape of Known Neem Limonoids

Neem oil is a complex mixture of triglycerides and triterpenoid compounds, the latter being
primarily responsible for its well-documented biological activities.[1][2] The most prominent and
studied of these are the limonoids, a class of highly oxygenated and structurally intricate
tetranortriterpenoids. Key limonoids that have been successfully isolated and characterized
from various parts of the neem tree include:

e Azadirachtin: The most famous and potent of the neem limonoids, known for its powerful
insecticidal and antifeedant properties.[1][3]
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» Nimbin and its derivatives: A group of closely related compounds that contribute to the
bitterness and biological activity of neem extracts.[1]

« Salannin: Another significant limonoid with strong antifeedant effects against various insect
pests.[3]

e Nimbolide: A compound that has garnered attention for its potential anticancer and anti-
inflammatory activities.[1][2]

» Gedunin: Alimonoid that has been investigated for its antimalarial and anticancer properties.

[1]
e Nimbandiol: A known constituent of Azadirachta indica.[4]

¢ 6-Deacetylnimbin: This compound has also been isolated from Azadirachta indica and is
structurally related to the nimbin class of limonoids.[5][6][7]

The Case of 6-Acetylnimbandiol

Despite the extensive research into the chemical makeup of neem, there are no scientific
publications that detail the discovery, isolation, spectroscopic characterization, or biological
evaluation of 6-Acetylnimbandiol from neem oil or any other part of the Azadirachta indica
tree. While chemical suppliers may list the compound with a CAS number (1281766-66-2), they
do not provide information on its natural origin, suggesting it may be a synthetic derivative or a
compound isolated from a different source.

The name "6-Acetylnimbandiol” implies a structural relationship to Nimbandiol, likely involving
the addition of an acetyl group at the 6th position of the Nimbandiol carbon skeleton. However,
without experimental data from neem extracts, this remains a hypothetical structure within the
context of neem chemistry.

Hypothetical Experimental Workflow

While no specific protocols exist for the isolation of 6-Acetylnimbandiol from neem oil, a
general workflow for the separation and characterization of novel limonoids from a natural
source can be proposed. This serves as a conceptual guide for researchers who might venture
to investigate its potential presence.
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Structural Elucidation
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Caption: A generalized workflow for the isolation and characterization of a hovel compound
from neem oil.

Conclusion for the Scientific Community

The current body of scientific evidence does not support the presence of 6-Acetylnimbandiol
as a naturally occurring compound in neem oil. For researchers, scientists, and drug
development professionals, this represents a critical knowledge gap. The field would benefit
from studies aimed at definitively proving or disproving the existence of this molecule in
Azadirachta indica. Such research would involve meticulous fractionation of neem oil extracts
followed by advanced spectroscopic techniques to identify all minor constituents.

Until such research is published, any work referencing 6-Acetylnimbandiol from neem should
be approached with caution. The focus of natural product research concerning neem should
remain on the well-characterized and abundant limonoids that have established biological
activities. Further investigation into the synergistic effects of these known compounds and the
exploration of their therapeutic potential remain fruitful avenues of scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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